5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide
• InChI: InChI=1S/C15H11Cl2N3O4S/c1-24-13-5-2-8(16)6-10(13)14(21)19-15(25)18-9-3-4-11(17)12(7-9)20(22)23/h2-7H,1H3,(H2,18,19,21,25)
• InChI Key: XBPAPVSEYAMGQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H11Cl2N3O4S
• Molecular Weight: 400.2 g/mol

Description

5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide is an organic compound with the molecular formula C15H11Cl2N3O4S. This compound is known for its unique chemical structure, which includes both chloro and nitro functional groups, making it a subject of interest in various fields of scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide typically involves a multi-step process. One common method includes the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-chloro-3-nitroaniline in the presence of a base such as triethylamine to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The chloro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common reagents include hydrogen peroxide or potassium permanganate.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can introduce various functional groups in place of the chloro groups .

Scientific Research Applications

5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antibacterial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(methylthio)benzamide
• 5-chloro-N-(4-nitrophenyl)pentanamide
• N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-(4-methylphenoxy)acetamide

Uniqueness

5-chloro-N-[(4-chloro-3-nitrophenyl)carbamothioyl]-2-methoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .